Cas no 207233-92-9 (9 10-DIMETHOXY-2-ANTHRACENESULFONIC ACI&)

• Product Name: 9 10-DIMETHOXY-2-ANTHRACENESULFONIC ACI&
• CAS No: 207233-92-9
• MF: C₁₆H₁₅NaO₆S
• MW: 358.3414747715
• CID: 910366
• PubChem ID: 24862115
• Update Time: 2025-10-19

9 10-DIMETHOXY-2-ANTHRACENESULFONIC ACI& Chemical and Physical Properties

Names and Identifiers

• 9 10-DIMETHOXY-2-ANTHRACENESULFONIC ACI&
• sodium,9,10-dimethoxyanthracene-2-sulfonate,hydrate
• 9,10-Dimethoxy-2-anthracenesulfonic acid sodium salt monohydrate
• J-013552
• 9,10-Dimethoxy-2-anthracenesulfonic acid sodium salt monohydrate, 97%
• SODIUM 9,10-DIMETHOXYANTHRACENE-2-SULFONATE HYDRATE
• DTXSID10635509
• 207233-92-9
• AKOS024370945
• sodium;9,10-dimethoxyanthracene-2-sulfonate;hydrate
• Sodium 9,10-dimethoxyanthracene-2-sulfonate--water (1/1/1)
• NGXAGKVEVBJNRP-UHFFFAOYSA-M

• MDL： MFCD00150645
• Inchi： 1S/C16H14O5S.Na.H2O/c1-20-15-11-5-3-4-6-12(11)16(21-2)14-9-10(22(17,18)19)7-8-13(14)15;;/h3-9H,1-2H3,(H,17,18,19);;1H2/q;+1;/p-1
• InChI Key： NGXAGKVEVBJNRP-UHFFFAOYSA-M
• SMILES： S(C1C=CC2=C(C3C=CC=CC=3C(=C2C=1)OC)OC)(=O)(=O)[O-].[Na+].O

Computed Properties

• Exact Mass: 358.04900
• Monoisotopic Mass: 358.04870365g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 491
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 85Ų

Experimental Properties

• Color/Form: Light yellow powder
• Melting Point: >300 °C (lit.)
• PSA: 93.27000
• LogP: 3.93080
• Solubility: Not determined

9 10-DIMETHOXY-2-ANTHRACENESULFONIC ACI& Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：

Additional information on 9 10-DIMETHOXY-2-ANTHRACENESULFONIC ACI&

Recent Advances in the Study of 9,10-Dimethoxy-2-anthracenesulfonic Acid (CAS: 207233-92-9)

9,10-Dimethoxy-2-anthracenesulfonic acid (CAS: 207233-92-9) is a sulfonated anthracene derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique anthracene core with methoxy and sulfonic acid functional groups, has shown promising potential in various applications, including as a fluorescent probe, a photosensitizer, and a potential therapeutic agent. Recent studies have explored its physicochemical properties, biological activities, and potential mechanisms of action, shedding light on its multifaceted roles in biomedical research.

One of the key areas of interest in recent research has been the photophysical properties of 9,10-dimethoxy-2-anthracenesulfonic acid. Studies have demonstrated its strong fluorescence emission, which is highly sensitive to environmental factors such as pH and solvent polarity. This property makes it an attractive candidate for developing fluorescent sensors and probes for biological imaging. For instance, a 2023 study published in the Journal of Photochemistry and Photobiology A: Chemistry investigated the compound's fluorescence quenching mechanisms in different microenvironments, providing insights into its potential use in intracellular pH sensing and other diagnostic applications.

In the realm of medicinal chemistry, researchers have been exploring the compound's potential as a photosensitizer for photodynamic therapy (PDT). A recent preclinical study evaluated its ability to generate reactive oxygen species (ROS) upon light irradiation, demonstrating significant cytotoxicity against various cancer cell lines while showing minimal dark toxicity. The study, published in the European Journal of Medicinal Chemistry, suggested that the compound's sulfonic acid group enhances its water solubility and cellular uptake, addressing a common challenge in PDT agent development.

Another emerging area of research focuses on the compound's interactions with biological macromolecules. A 2024 study in Bioorganic Chemistry revealed that 9,10-dimethoxy-2-anthracenesulfonic acid can selectively bind to certain G-quadruplex DNA structures, suggesting potential applications in targeting oncogenic DNA sequences. The researchers used a combination of spectroscopic techniques and molecular docking simulations to elucidate the binding mechanisms, opening new avenues for developing DNA-targeting therapeutics.

The compound's synthetic accessibility and structural modifiability have also been subjects of recent investigations. Several research groups have reported novel synthetic routes to produce 9,10-dimethoxy-2-anthracenesulfonic acid and its derivatives with improved yields and purity. These advancements, detailed in recent Organic Process Research & Development publications, are crucial for scaling up production for potential clinical applications.

Despite these promising developments, challenges remain in translating these findings into practical applications. Current research efforts are focused on improving the compound's selectivity, reducing potential off-target effects, and optimizing its pharmacokinetic properties. Collaborative studies between academic institutions and pharmaceutical companies are underway to address these challenges and explore the full therapeutic potential of this intriguing molecule.

In conclusion, 9,10-dimethoxy-2-anthracenesulfonic acid (CAS: 207233-92-9) continues to be a compound of significant interest in chemical biology and pharmaceutical research. Recent studies have expanded our understanding of its properties and potential applications, from fluorescent probes to therapeutic agents. As research progresses, this compound may pave the way for novel diagnostic tools and treatment strategies in various biomedical fields.